Cas no 2227846-46-8 (1-propyl-2-(thiophen-3-yl)pyrrolidin-3-amine)

• Product Name: 1-propyl-2-(thiophen-3-yl)pyrrolidin-3-amine
• CAS No: 2227846-46-8
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 6502711
• PubChem ID: 165847076
• Update Time: 2025-05-21

1-propyl-2-(thiophen-3-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-propyl-2-(thiophen-3-yl)pyrrolidin-3-amine
• EN300-1629804
• 2227846-46-8

• Inchi： 1S/C11H18N2S/c1-2-5-13-6-3-10(12)11(13)9-4-7-14-8-9/h4,7-8,10-11H,2-3,5-6,12H2,1H3/t10-,11+/m1/s1
• InChI Key： UJVFXUJJPZMMKH-MNOVXSKESA-N
• SMILES： S1C=CC(=C1)[C@H]1[C@@H](CCN1CCC)N

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-propyl-2-(thiophen-3-yl)pyrrolidin-3-amine

1-Propyl-2-(Thiophen-3-Yl)Pyrrolidin-3-Amine: A Comprehensive Overview

1-propyl-2-(thiophen-3-yl)pyrrolidin-3-amine, also known by its CAS number 2227846-46-8, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, catalysis, and advanced materials. The compound's name reflects its structural composition: a pyrrolidine ring substituted with a propyl group at position 1 and a thiophene moiety at position 2, with an amine group at position 3. This combination of functional groups endows the molecule with versatile chemical properties.

The synthesis of 1-propyl-2-(thiophen-3-yl)pyrrolidin-3-amine typically involves multi-step organic reactions, often employing strategies such as nucleophilic substitution, condensation, or coupling reactions. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are valuable for studying stereochemical effects in biological systems. The thiophene ring, a heterocyclic aromatic structure, contributes to the molecule's electronic properties, making it a promising candidate for applications in optoelectronics and sensor technologies.

Recent studies have explored the use of 1-propyl-2-(thiophen-3-yl)pyrrolidin-3-amine as a building block in drug design. Its amine functionality allows for easy modification, enabling the creation of bioactive molecules with potential therapeutic applications. For instance, researchers have investigated its role as a precursor for peptide-like structures and as a ligand in metalloenzyme mimics. The compound's ability to form hydrogen bonds and its capacity to interact with biological targets make it a valuable tool in medicinal chemistry.

In the realm of materials science, 1-propyl-2-(thiophen-3-yl)pyrrolidin-3-amine has been utilized as a monomer in the synthesis of novel polymers and hybrid materials. Its thiophene moiety facilitates π-conjugation, which is advantageous for applications in conductive polymers and organic electronics. Recent research has demonstrated its potential as an additive in polymer blends to enhance mechanical and thermal properties.

The compound's physical properties are also noteworthy. Its solubility profile makes it suitable for various analytical techniques, including chromatography and spectroscopy. The molecule's stability under physiological conditions has been tested extensively, revealing its suitability for biomedical applications such as drug delivery systems and imaging agents.

In summary, 1-propyl-2-(thiophen-3-yli pyrrolidin - 3 - amine, CAS No: 2227846 - 46 - 8), stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both academic and industrial innovations.